3,4-Dichloroisatoic anhydride

• Molecular Formula: C8H3Cl2NO3
• Molecular Weight: 232.02 g/mol
• IUPAC Name: 7,8-dichloro-1H-3,1-benzoxazine-2,4-dione
• InChI: InChI=1S/C8H3Cl2NO3/c9-4-2-1-3-6(5(4)10)11-8(13)14-7(3)12/h1-2H,(H,11,13)
• InChI Key: WRRSVISRSQCJGU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=C1C(=O)OC(=O)N2)Cl)Cl

Description

3,4-Dichloroisatoic anhydride is a useful research compound. Its molecular formula is C8H3Cl2NO3 and its molecular weight is 232.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 6,7-dichloro-1H-indole-2,3-dione (4.95 g) in 25 mL glacial acid and 25 mL acetic anhydride was added chromium (VI) oxide (3.9 g, 39 mmol) portionwise at 85° C. After addition, the mixture was stirred at 90° C. for 30 min. and cooled down to room temperature. Filtration provided a small amount of 7,8-dichloro-1H-benzo[d][1,3]oxazine-2,4-dione. Evaporation of the filtrate gave the majority of the product as a green solid containing chromium (III) oxide.

Synthesis routes and methods II

Procedure details

2-Amino-4,5-dichloro-benzoic acid (1.5 g, 7.28 mmol) was dissolved in 1:1 DCM/THF (20 mL) and cooled to 0° C. Phosgene (20% in toluene, 5.4 mL, 8.00 mmol) and Hünig's base (2.54 mL, 14.6 mmol) were added and the reaction was stirred overnight and warmed slowly to rt. The mixture was poured into water and extracted with DCM (3×) and EtOAc (2×). The combined organic layers were dried (MgSO4), and concentrated to provide the product as a white solid (1.6 g, 92%). HPLC: RT=8.10 min. MS (ESI−): mass calcd. for C8H3Cl2NO3, 232.0; m/z found, 231 [M−H]−. 1H NMR (400 MHz, DMSO-d6): 11.95 (s, 1H), 8.10 (s, 1H), 7.32 (s, 1H).